Cas no 1803581-36-3 (2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride)

• Product Name: 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride
• CAS No: 1803581-36-3
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• MDL: MFCD28139455
• CID: 4615957
• PubChem ID: 91647698
• Update Time: 2025-07-16

2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(aminomethyl)cyclopropyl]acetonitrile hydrochloride
• 2-[1-(aminomethyl)cyclopropyl]acetonitrile;hydrochloride
• MFCD28139455
• 2-[1-(aminomethyl)cyclopropyl]acetonitrile HCl
• CS-0169743
• 2-[1-(aminomethyl)cyclopropyl]acetonitrilehydrochloride
• EN300-193182
• DB-421807
• F77221
• SY166543
• Z2472857383
• SCHEMBL23703586
• 1803581-36-3
• 2-(1-(Aminomethyl)cyclopropyl)acetonitrile hydrochloride
• AKOS026743343
• 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride

• MDL： MFCD28139455
• Inchi： 1S/C6H10N2.ClH/c7-4-3-6(5-8)1-2-6;/h1-3,5,8H2;1H
• InChI Key： KKXCXRNRUVZTHY-UHFFFAOYSA-N
• SMILES： Cl.NCC1(CC#N)CC1

Computed Properties

• Exact Mass: 146.0610761 g/mol
• Monoisotopic Mass: 146.0610761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• Molecular Weight: 146.62

Additional information on 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride

Introduction to 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride (CAS No. 1803581-36-3)

2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803581-36-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its cyclopropylacetonitrile backbone and an amine-substituted methyl group, exhibits unique structural and chemical properties that make it a promising candidate for various synthetic applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride consists of a cyclopropyl ring substituted with a nitrile group at the 1-position and an amine-methyl group at the 2-position. The hydrochloride salt form enhances its solubility in aqueous systems, making it more versatile for biological assays and drug formulation. This structural configuration imparts distinct reactivity patterns, allowing it to participate in diverse chemical transformations such as nucleophilic additions, condensations, and cyclizations, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their potential bioactivity and unique metabolic profiles. The cyclopropyl group, a three-membered carbon ring, is known to influence the electronic properties and spatial orientation of adjacent functional groups, often enhancing binding affinity to biological targets. Additionally, the nitrile group serves as a versatile handle for further functionalization, enabling the synthesis of more elaborate derivatives with tailored pharmacological properties.

The amine-methyl moiety in 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride introduces basicity and nucleophilicity, facilitating interactions with acidic or electrophilic centers in biological systems. This feature is particularly valuable in drug design, where amine functionalities are commonly incorporated to modulate receptor binding or enhance metabolic stability. The hydrochloride salt form further improves the compound's pharmacokinetic profile by increasing its water solubility, which is a critical factor in drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the utility of 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride as an intermediate in the synthesis of bioactive molecules. For instance, researchers have leveraged its structural features to develop novel inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory pathways. The compound's ability to undergo selective modifications allows for the creation of libraries of derivatives with varying pharmacological activities, making it a valuable tool in high-throughput screening campaigns.

The nitrile group in 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride can be converted into other functional groups such as carboxylic acids or amides through controlled hydrolysis or coupling reactions. This versatility makes it a preferred building block for constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. Furthermore, the cyclopropyl ring can serve as a scaffold for conformational constraints, influencing the binding mode of potential drug candidates and improving their selectivity against off-target receptors.

From a synthetic chemistry perspective, 2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride offers a unique platform for exploring new synthetic methodologies. Its reactivity profile allows for efficient derivatization using standard organic transformations, including nucleophilic substitution at both the nitrile and amine positions. This flexibility enables chemists to tailor the compound's properties for specific applications, whether it be for developing small-molecule probes or constructing complex macrocycles.

In conclusion,2-1-(aminomethyl)cyclopropylacetonitrile hydrochloride (CAS No. 1803581-36-3) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications span across drug discovery, material science, and industrial chemistry, underscoring its importance as a versatile intermediate. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to play an increasingly pivotal role in shaping the future of medicinal biology.